Cas no 79246-92-7 (2(1H)-Pyridinethione,3-hydroxy-1-methyl-)

3-Hydroxy-1-methyl-2(1H)-pyridinethione is a heterocyclic compound featuring a pyridine core substituted with a hydroxyl group at the 3-position and a methyl group at the 1-position, along with a thione functionality at the 2-position. This structure imparts unique reactivity, making it valuable in coordination chemistry and as a precursor for synthesizing sulfur-containing derivatives. Its chelating properties are of interest in metal-binding applications, while the thione group enables participation in tautomeric equilibria and nucleophilic reactions. The compound’s stability and functional group versatility make it suitable for research in medicinal chemistry and material science, particularly in designing ligands or bioactive molecules. Handling requires standard precautions for thiol/thione-containing compounds.

2(1H)-Pyridinethione,3-hydroxy-1-methyl- structure

79246-92-7 structure

Product Name:2(1H)-Pyridinethione,3-hydroxy-1-methyl-

CAS No:79246-92-7

MF:C₆H₇NOS

MW:141.190880060196

CID:554637

PubChem ID:3751472

Update Time:2025-06-10

2(1H)-Pyridinethione,3-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyridinethione,3-hydroxy-1-methyl-
- 3-Hydroxy-1-methyl-2(1H)-pyridinethione
- 2(1H)-Pyridinethione, 3-hydroxy-1-methyl-
- 2(1H)-Pyridinethione,3-hydroxy-1-methyl-(9CI)
- SCHEMBL1298229
- BDBM50485652
- GQA
- 3-Hydroxy-1-methyl-1,2-dihydropyridine-2-thione
- 1-methyl-3-oxidanyl-pyridine-2-thione
- CHEMBL1650621
- 79246-92-7
- 3-hydroxy-1-methylpyridine-2-thione
- Inchi： 1S/C6H7NOS/c1-7-4-2-3-5(8)6(7)9/h2-4,8H,1H3
- InChI Key： SQEXIHSVVCJZTQ-UHFFFAOYSA-N
- SMILES： S=C1C(=CC=CN1C)O

Computed Properties

Exact Mass: 141.025
Monoisotopic Mass: 141.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.6Å²

2(1H)-Pyridinethione,3-hydroxy-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00GEM3-50mg	2(1H)-Pyridinethione,3-hydroxy-1-methyl-(9CI)	79246-92-7	98%	50mg	$63.00	2025-02-27
1PlusChem	1P00GEM3-250mg	2(1H)-Pyridinethione,3-hydroxy-1-methyl-(9CI)	79246-92-7	98%	250mg	$287.00	2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1663764-50mg	3-Hydroxy-1-methylpyridine-2(1H)-thione	79246-92-7	98%	50mg	￥2419.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1663764-250mg	3-Hydroxy-1-methylpyridine-2(1H)-thione	79246-92-7	98%	250mg	￥11165.00	2024-07-28
A2B Chem LLC	AH64635-50mg	2(1H)-Pyridinethione,3-hydroxy-1-methyl-(9CI)	79246-92-7	98%	50mg	$60.00	2024-04-19
A2B Chem LLC	AH64635-250mg	2(1H)-Pyridinethione,3-hydroxy-1-methyl-(9CI)	79246-92-7	98%	250mg	$275.00	2024-04-19